Cas no 55327-28-1 (5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-)
55327-28-1 structure
Product Name:5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-
CAS No:55327-28-1
MF:C12H11NOS
MW:217.286841630936
CID:352225
PubChem ID:12307265
Update Time:2025-04-19
5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-
- 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carbaldehyde
- 55327-28-1
- SCHEMBL12641921
- AKOS000321168
- DTXSID30486893
-
- Inchi: 1S/C12H11NOS/c1-8-3-5-10(6-4-8)12-13-9(2)11(7-14)15-12/h3-7H,1-2H3
- InChI Key: IUBZRPNXHGEKJF-UHFFFAOYSA-N
- SMILES: S1C(C=O)=C(C)N=C1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
55327-28-1 (5-Thiazolecarboxaldehyde, 4-methyl-2-(4-methylphenyl)-) Related Products
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